Direct Red 23

• CAS: 83232-29-5
• Molecular Formula: C35H25N7Na2O10S2
• Molecular Weight: 813.7 g/mol
• InChI: InChI=1S/C35H27N7O10S2.2Na/c1-19(43)36-22-7-9-24(10-8-22)40-42-32-30(54(50,51)52)18-21-16-26(12-14-28(21)34(32)45)38-35(46)37-25-11-13-27-20(15-25)17-29(53(47,48)49)31(33(27)44)41-39-23-5-3-2-4-6-23;;/h2-18,44-45H,1H3,(H,36,43)(H2,37,38,46)(H,47,48,49)(H,50,51,52);;/q;2*+1/p-2
• InChIKey: NLMHXPDMNXMQBY-UHFFFAOYSA-L

Direct Red 23 Procurement & Specifications

Direct Red 23 (C.I. 29160, CAS 83232-29-5), also known as Direct Fast Scarlet 4BS, is a disodium diazo dye classified within the direct dye family. Its primary industrial use is for dyeing cellulosic fibers such as cotton and viscose, where it produces a bright scarlet-red shade . The compound is characterized by a high molecular weight (813.73 g/mol) and contains two azo chromophores, which confer strong substantivity for cellulose . Beyond textiles, it is widely utilized as a model anionic azo dye in wastewater treatment research, particularly in comparative adsorption and advanced oxidation process (AOP) studies .

Industrial use

Direct dye for cellulosic fibers; produces bright scarlet shades on cotton and viscose

Research model

Well-characterized anionic azo dye model for wastewater treatment, adsorption and AOP studies

• [1] Sinoever International Co., Ltd. (2018). Some Commonly Used Direct Dyes. Retrieved from www.dyestuffscn.com View Source

Direct Red 23 Substitution Risks

In-class direct dyes are not functionally interchangeable. While sharing a general affinity for cellulose, variations in molecular size, sulfonation degree, and chromophore structure lead to vastly different adsorption capacities, kinetic profiles, and toxicological properties. Procurement decisions based solely on color index or generic class risk selecting a compound with inferior performance in targeted applications. The evidence below demonstrates that Direct Red 23 possesses quantifiably distinct adsorption and desorption characteristics compared to its closest in-class analogs, such as Direct Red 80, Direct Blue 15, and Direct Violet 51 . These differences are critical for processes from textile dye-bath exhaustion to environmental remediation model system development.

Direct Red 23

Sulfonation degree and molecular size differ from in-class dyes; adsorption profiles may not transfer

Direct Red 80

Lower adsorption capacity on modified CNTs and lower desorption efficiency from biosorbents

Direct Violet 51

Significantly higher acute ecotoxicity; not interchangeable for low-toxicity model studies

Direct Red 23 Performance vs. Analogs

Adsorption on Modified CNTs vs. Direct Red 80

When adsorbed onto surfactant-functionalized multi-walled carbon nanotubes (SF-CNT), Direct Red 23 exhibits a significantly higher Langmuir maximum adsorption capacity (Qmax) compared to its close industrial analog Direct Red 80. This indicates that DR23 has a stronger molecular interaction with cationic surfactant-modified surfaces, which is a key differentiator for the design of targeted adsorbents .

Adsorption on SF-CNT

Head-to-head

188.68 mg/g

Direct Red 80: 120.48 mg/g (56.6% higher)

Supports selection as model anionic pollutant for high-capacity adsorbent validation

CTAB-functionalized MWCNTs; batch conditions

Evidence Dimension	Langmuir Maximum Adsorption Capacity (Qmax)
Target Compound Data	188.68 mg/g
Comparator Or Baseline	Direct Red 80: 120.48 mg/g
Quantified Difference	DR23 capacity is 56.6% higher
Conditions	Batch adsorption onto CTAB-functionalized multi-walled carbon nanotubes, pH not specified, temperature not specified.

Why This Matters

This 56.6% capacity difference makes Direct Red 23 the superior choice as a model anionic pollutant for validating novel adsorbent materials designed for high-capacity dye removal.

• [1] Elsevier. (2024). Modification of carbon nanotubes with cationic surfactant and its application for removal of direct dyes. ScienceDirect. View Source

Desorption from Orange Peel Biosorbent vs. Direct Red 80

In a side-by-side batch adsorption study using a low-cost orange peel biosorbent, Direct Red 23 and Direct Red 80 showed comparable sorption efficiencies. However, the critical differentiator was during the desorption phase: Direct Red 23 is much more readily recovered from the spent biosorbent, indicating weaker binding that is advantageous for dye recovery or biosorbent regeneration cycles .

Desorption efficiency

Head-to-head

97.7%

Direct Red 80: 93.0% from orange peel

Reported higher desorption supports biosorbent regeneration studies

pH 2, 25°C; orange peel biosorbent

Evidence Dimension	Maximum Desorption Efficiency
Target Compound Data	97.7%
Comparator Or Baseline	Direct Red 80: 93.0%
Quantified Difference	4.7 percentage point absolute increase, representing a 5.1% relative improvement
Conditions	Desorption from orange peel at pH 2, 25°C.

Why This Matters

For industrial cycles involving dye recovery or biosorbent reuse in wastewater treatment, Direct Red 23’s superior desorption translates directly to higher recyclability and lower long-term operational costs.

• [1] Arami, M., et al. (2005). Removal of dyes from colored textile wastewater by orange peel adsorbent: equilibrium and kinetic studies. Journal of Colloid and Interface Science, 288(2), 371-376. View Source

Adsorption on Modified Biowaste Adsorbent vs. Direct Blue 15

A direct comparison of anionic direct dye removal using a CTAB-modified açai stalk biosorbent (AS-CTAB) reveals that the adsorbent's affinity for Direct Red 23 is substantially higher than for Direct Blue 15. The Qmax value, derived from the Liu isotherm model, shows a clear preference for DR23, which leads to more efficient dye removal .

Liu isotherm Qmax

Head-to-head

454.9 mg/g

Direct Blue 15: 394.01 mg/g (15.5% higher)

Higher affinity on CTAB-modified biomass enables clearer adsorbent differentiation

AS-CTAB biosorbent, 45°C

Evidence Dimension	Liu Isotherm Maximum Adsorption Capacity (Qmax)
Target Compound Data	454.9 mg/g
Comparator Or Baseline	Direct Blue 15: 394.01 mg/g
Quantified Difference	DR23 capacity is 15.5% higher
Conditions	Batch adsorption at 45°C onto CTAB-functionalized açai stalk (AS-CTAB).

Why This Matters

When selecting a benchmark dye for developing or comparing biomass-derived adsorbents, using Direct Red 23 provides a higher signal for adsorption capacity, enabling clearer differentiation of adsorbent performance.

• [1] Kasperiski, F. M., et al. (2018). Preparation of CTAB-functionalized açai stalk and its efficient application as adsorbent for the removal of Direct Blue 15 and Direct Red 23 dyes from aqueous media. Chemical Engineering Communications, 205(10), 1406-1418. View Source

Acute Ecotoxicity vs. Direct Violet 51

Toxicity assessments using the model organism Daphnia similis provide a direct comparison of the acute lethality of two direct azo dyes. The LC100—the lethal concentration for 100% mortality—indicates that Direct Red 23 is significantly less toxic than Direct Violet 51, which is a crucial parameter for environmental risk assessment and the design of bioremediation strategies .

Acute ecotoxicity LC100

Head-to-head

900 mg/L

Direct Violet 51: 400 mg/L (2.25× less toxic)

Lower toxicity profile supports use as safer screening model for bioremediation

Daphnia similis, 24h immobilization

Evidence Dimension	Acute Toxicity (LC100, 24h immobilization)
Target Compound Data	900 mg/L
Comparator Or Baseline	Direct Violet 51: 400 mg/L
Quantified Difference	DR23 is 2.25 times less toxic (higher LC100 value)
Conditions	Bioassays with Daphnia similis using the Trimmed Spearman-Karber method.

Why This Matters

A less toxic model pollutant like Direct Red 23 is preferable for validating wastewater treatment methods as it ensures that observed toxicity reduction in a process is due to dye degradation and not a skewed baseline.

• [1] Corso, C. R., et al. (2012). Bioremediation of direct dyes in simulated textile effluents by a paramorphogenic form of Aspergillus oryzae. Water Science and Technology, 65(8), 1490-1495. View Source

Adsorption on Mesoporous Carbon Nanospheres Across Dye Classes

The near-identical experimental conditions on hollow mesoporous carbon nanospheres (HMCN) provide a rare cross-class comparison. The data positions Direct Red 23 (an anionic dye) between a high-affinity cationic dye (Basic Yellow 28) and a lower-affinity nonionic dye (Direct Green 97). This behavior provides a controlled benchmark for studying charge-specific adsorption phenomena .

Cross-class adsorption

Head-to-head

769.2 mg/g

Direct Green 97: 312.5 mg/g; Basic Yellow 28: 909.1 mg/g

Intermediate adsorption profile enables charge-selectivity studies on HMCN

Hollow mesoporous carbon nanospheres

Evidence Dimension	Langmuir Maximum Adsorption Capacity (Qmax)
Target Compound Data	769.2 mg/g
Comparator Or Baseline	Direct Green 97 (non-ionic): 312.5 mg/g; Basic Yellow 28 (cationic): 909.1 mg/g
Quantified Difference	DR23 capacity is 708.5 mg/g higher than Direct Green 97 and 139.9 mg/g lower than Basic Yellow 28
Conditions	Batch adsorption onto hollow mesoporous carbon nanospheres (HMCN), pH and temperature not specified in the abstract.

Why This Matters

Direct Red 23 serves as the optimal 'middle-ground' anionic probe in fundamental adsorption studies, allowing researchers to quantitatively map the role of dye charge independent of extreme adsorption behaviors.

• [1] Elsevier. (2014). Study on efficient removal of anionic, cationic and nonionic dyes from aqueous solutions by means of mesoporous carbon nanospheres with empty cavity. Chemical Engineering Research and Design, 92(8), 1453-1463. View Source

Direct Red 23 Optimal Applications

Model Pollutant for Anionic Dye Adsorption

Direct Red 23's well-characterized and consistently high adsorption capacity across multiple adsorbent platforms (e.g., 188.68 mg/g on modified CNTs , 454.9 mg/g on modified açai stalk ) makes it an ideal benchmark. Its status as a widely-used model compound allows for reliable cross-study comparisons, which is essential for chemists comparing novel adsorbents against established literature standards.

Low-Toxicity Azo Dye Model for Bioremediation

For environmental scientists developing fungal or enzymatic bioremediation systems, Direct Red 23 offers a safer working model compared to more toxic azo dyes. Its LC100 of 900 mg/L in Daphnia similis bioassays is significantly higher (less toxic) than Direct Violet 51's 400 mg/L, making it a more responsible choice for preliminary proof-of-concept studies where large dye volumes may be handled.

Sorbent Regeneration & Dye Recovery

The marked difference in desorption efficiency between Direct Red 23 (97.7%) and Direct Red 80 (93.0%) from orange peel is directly relevant for industrial R&D focused on biosorbent regeneration. Using DR23 provides a more optimistic baseline for assessing the maximum achievable recoverability in a dye-sorbent system, helping to quantify the economic viability of closed-loop water treatment.

Cotton Dyeing with High Exhaustion

For textile manufacturers and dyers, Direct Red 23 is documented as having a high dyeing rate (exhaustion >90% at 80°C) on cotton and viscose fibers . This comparable or superior exhaustion performance to other direct reds makes it a cost-effective choice for achieving bright scarlet shades with minimal wasted dye, which translates to lower effluent treatment costs.

Application

Selection Property

Validation Focus

Model anionic dye for adsorption research

High adsorption capacity on modified sorbents

Verify Qmax with target adsorbent

Low-toxicity model for bioremediation studies

Lower acute ecotoxicity in Daphnia model

Assess degradation and byproduct toxicity

Sorbent regeneration & dye recovery R&D

High desorption efficiency from biosorbents

Validate recovery cycles and cost

Cellulosic fiber dyeing with high exhaustion

High exhaustion rate on cotton/viscose

Confirm color yield and wash fastness

• [1] Elsevier. (2024). Modification of carbon nanotubes with cationic surfactant and its application for removal of direct dyes. ScienceDirect. View Source
• [2] Kasperiski, F. M., et al. (2018). Preparation of CTAB-functionalized açai stalk and its efficient application for the removal of Direct Blue 15 and Direct Red 23 dyes from aqueous media. Chemical Engineering Communications, 205(10), 1406-1418. View Source
• [3] Corso, C. R., et al. (2012). Bioremediation of direct dyes in simulated textile effluents by a paramorphogenic form of Aspergillus oryzae. Water Science and Technology, 65(8), 1490-1495. View Source
• [4] Arami, M., et al. (2005). Removal of dyes from colored textile wastewater by orange peel adsorbent: equilibrium and kinetic studies. Journal of Colloid and Interface Science, 288(2), 371-376. View Source
• [5] Sinoever International Co., Ltd. (2018). Some Commonly Used Direct Dyes - Dyestuffs News. Retrieved from www.dyestuffscn.com View Source